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Compound Name: (-)-3,5-Dicaffeoylquinic acid
Cat. No.: B15973260
Get Quote

These comprehensive application notes provide detailed protocols for the analytical
standardization of (-)-3,5-Dicaffeoylquinic acid (3,5-DCQA), a significant natural phenolic
compound with a range of biological activities, including antioxidant, anti-inflammatory, and
antiviral properties.[1][2] This guide is intended for researchers, scientists, and professionals in
drug development, offering in-depth methodologies for the accurate identification,
guantification, and quality control of this compound.

Introduction to (-)-3,5-Dicaffeoylquinic Acid: A
Compound of Interest

(-)-3,5-Dicaffeoylquinic acid, also known as Isochlorogenic acid A, is a derivative of caffeic
acid and quinic acid.[1][3] It is naturally found in a variety of plants, including Lonicera japonica
and llex kaempferi.[1] The growing interest in 3,5-DCQA for its potential therapeutic
applications necessitates robust and reliable analytical methods to ensure the quality and
consistency of research and product development.

Chemical and Physical Properties:
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Property Value Source
Molecular Formula C25H24012 [11[4]
Molecular Weight 516.46 g/mol [4]

CAS Number 2450-53-5 [11[3114]

White to grey or yellow
Appearance , _ [51[6]
crystalline solid

Purity (as a reference
>95% [11[7]
standard)

UV-Vis Amax 220, 246, 330 nm [1]

Handling and Storage of Analytical Standards:
Ensuring Integrity

The stability of the analytical standard is paramount for accurate and reproducible results. 3,5-
DCQA is susceptible to degradation under certain conditions.

Key Stability Insights:

e pH Sensitivity: Isomerization of 3,5-DCQA to 3,4-diCQA and 4,5-diCQA can occur rapidly at
neutral and basic pH values. It is more stable under acidic conditions.[8][9]

o Temperature Effects: Elevated temperatures can lead to degradation. Studies have shown
that a significant percentage of 3,5-DCQA can degrade within a week at room temperature.

[8]

 Light Sensitivity: As a phenolic compound, exposure to light should be minimized to prevent
photodegradation.

Recommended Storage and Handling Protocol:

e Long-term Storage: Store the solid reference standard at -20°C in a tightly sealed container,
protected from light.[1][5]
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» Working Solutions: Prepare stock solutions fresh whenever possible. If storage is necessary,
aliquot solutions into tightly sealed vials and store at -20°C for a maximum of two weeks.[5]

e Solvent Selection: For preparing solutions, dimethylformamide (DMF), dimethyl sulfoxide
(DMSO), and ethanol are suitable solvents.[1] For aqueous solutions, use a slightly acidic
buffer (e.g., PBS pH < 7) to improve stability.

Analytical Methodologies: A Multi-faceted Approach

A combination of chromatographic and spectroscopic techniques is recommended for the
comprehensive analysis of 3,5-DCQA.

High-Performance Liquid Chromatography with
Photodiode Array Detection (HPLC-PDA)

HPLC-PDA is a robust and widely used method for the quantification of 3,5-DCQA. The
photodiode array detector allows for the simultaneous acquisition of spectra across a range of
wavelengths, aiding in peak identification and purity assessment.

Principle of the Method:

This method separates 3,5-DCQA from other components in a sample based on its partitioning
between a stationary phase (a C18 column) and a mobile phase (a mixture of an acidified
aqueous solution and an organic solvent). The separated compound is then detected by its
absorbance of UV light.

Experimental Protocol:

 Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler,
column oven, and photodiode array detector.

o Chromatographic Conditions:
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Parameter Recommended Setting

C18 reversed-phase column (e.g., 4.6 x 150
Column

mm, 5 um)
Mobile Phase A Water with 0.1% formic acid
Mobile Phase B Acetonitrile
0-10 min, 10-15% B; 10-11 min, 15-25% B; 11-
Gradient Elution 25 min, 25% B; 25-26 min, 25-10% B; 26-40
min, 10% B
Flow Rate 0.8 mL/min
Column Temperature 30°C
Detection Wavelength 327 nm
Injection Volume 10 uL

Data Analysis and System Validation:

» Quantification: Create a calibration curve using a certified reference standard of 3,5-DCQA at
a minimum of five concentration levels. The peak area of 3,5-DCQA in the sample is then
used to determine its concentration based on the calibration curve.

o System Suitability: Before sample analysis, inject a standard solution multiple times to check
for system precision (Relative Standard Deviation (RSD) of peak area and retention time
should be <2%), theoretical plates, and tailing factor.

Liquid Chromatography-Mass Spectrometry (LC-
MS)

LC-MS provides a higher level of selectivity and sensitivity for the identification and
guantification of 3,5-DCQA, especially in complex matrices.

Principle of the Method:
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Following chromatographic separation as in HPLC, the analyte is ionized (typically using
electrospray ionization - ESI) and then separated based on its mass-to-charge ratio (m/z). This
allows for definitive identification and can be used for quantification through selected ion
monitoring (SIM) or multiple reaction monitoring (MRM).

Experimental Protocol:

 Instrumentation: An LC system coupled to a mass spectrometer (e.g., Triple Quadrupole or
Time-of-Flight).

o LC Conditions: The same chromatographic conditions as the HPLC-PDA method can be

employed.

e Mass Spectrometry Conditions (Negative lon Mode):

Parameter Recommended Setting

lonization Mode Electrospray lonization (ESI), Negative
Precursor lon [M-H]~ m/z 515

Product lons (for MS/MS) m/z 353, 191, 179

Key Fragmentation Pathways: The fragmentation of the deprotonated molecule [M-H]~ at m/z
515 is characteristic. The primary fragmentation involves the loss of a caffeoyl group, resulting
in a prominent ion at m/z 353.[9][10] Further fragmentation can lead to ions at m/z 191 and
179.[10]

Workflow for LC-MS Analysis:

Liquid Chromatography Mass Spectrometry

. ] C18 Reversed-Phase | | Eluent | ( Electrospray lonization Mass Analyzer Detection & Data | | Data Data Analysis
[Sample Injection ( Separation } >( (Negative Mode) ( (m/z 515) Acquisition (Identification & Quantification)

Click to download full resolution via product page
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Caption: Workflow for the LC-MS analysis of (-)-3,5-Dicaffeoylquinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the unambiguous structural elucidation and
confirmation of the identity of 3,5-DCQA. Both *H and 13C NMR are valuable.

Principle of the Method:

NMR spectroscopy exploits the magnetic properties of atomic nuclei. By placing the sample in
a strong magnetic field and irradiating it with radiofrequency pulses, a spectrum is generated
that provides detailed information about the chemical environment of each atom in the
molecule, allowing for the determination of its structure. The structure of 3,5-DCQA and its
isomers can be confirmed by analyzing the chemical shifts and coupling constants of the
protons on the quinic acid and caffeoyl moieties.[11][12][13][14]

Experimental Protocol:
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

e Sample Preparation: Dissolve an accurately weighed amount of the 3,5-DCQA reference
standard in a suitable deuterated solvent (e.g., Methanol-ds, DMSO-ds).

o Data Acquisition: Acquire *H, 13C, and 2D NMR spectra (e.g., COSY, HSQC, HMBC) to
enable full structural assignment.

Expected *H NMR Spectral Features:

The *H NMR spectrum will show characteristic signals for the protons of the two caffeoyl
groups (aromatic and vinylic protons) and the quinic acid moiety. The specific chemical shifts
and coupling patterns of the quinic acid protons are crucial for confirming the 3 and 5 positions
of the caffeoyl esters.[12][15]

Method Validation: Ensuring Trustworthy Results

To ensure the reliability of the analytical methods, a thorough validation should be performed
according to international guidelines (e.g., ICH Q2(R1)).
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Validation Parameters:

o Specificity: The ability to assess the analyte unequivocally in the presence of other
components. This can be demonstrated by the separation of 3,5-DCQA from its isomers and
potential degradation products.

 Linearity: The ability to obtain test results which are directly proportional to the concentration
of the analyte. A linear relationship between concentration and response should be
established.

e Range: The interval between the upper and lower concentration of the analyte in the sample
for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

e Accuracy: The closeness of the test results obtained by the method to the true value. This
can be assessed by recovery studies.

o Precision: The degree of agreement among individual test results when the method is
applied repeatedly to multiple samplings of a homogeneous sample. This includes
repeatability (intra-day precision) and intermediate precision (inter-day precision).

 Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected
but not necessarily quantitated as an exact value.

o Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be
quantitatively determined with suitable precision and accuracy.

e Robustness: A measure of the method's capacity to remain unaffected by small, but
deliberate variations in method parameters.

Logical Flow for Method Validation:

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15973260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Method Development

Specificity
G_inearity & Range)

Precision
(Repeatability & Intermediate)

'
(LOD & LOQ)
'

(Robustness)

Validated Method

Click to download full resolution via product page

Caption: Logical flow for the validation of an analytical method for 3,5-DCQA.

Conclusion
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The analytical methods detailed in these application notes provide a comprehensive framework
for the standardization of (-)-3,5-Dicaffeoylquinic acid. The combination of HPLC-PDA for
routine quantification, LC-MS for sensitive and specific identification, and NMR for definitive
structural confirmation ensures the generation of high-quality, reliable, and reproducible data.
Adherence to proper handling, storage, and method validation protocols is essential for
maintaining the integrity of the analytical results and supporting the advancement of research
and development involving this promising natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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